Polymorphism, structural characterisation and electrical properties of Na2Nb4O11†
Journal of Materials Chemistry Pub Date: 2011-07-11 DOI: 10.1039/C1JM11848J
Abstract
Structural characterisation of Na2Nb4O11 powder has been carried out by Rietveld refinement of ![[3 with combining macron]](https://www.rsc.org/images/entities/char_0033_0304.gif)
c to C2/c on cooling through a phase transition at ∼380 K. The origin of the phase transition in Na2Nb4O11 is mainly related to distortion of some Nb(1)O7 pentagonal bipyramids within the equatorial plane whereas other Nb(2)O7 pentagonal bipyramids become almost regular. Although Na2Nb4O11 ceramics show a maximum permittivity of ∼150 at ∼380 K and frequency-independent permittivity below this temperature, the room temperature polymorph is not ferroelectric. Comparison of the high and room temperature structures shows clear evidence of antiparallel atomic displacements in the room temperature structure and, therefore, a tendency towards low temperature antiferroelectric behaviour. A comparison is also made with the structurally-related ferroelectric Ag2Nb4O11.
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